Cas no 2107154-64-1 (Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2107154-64-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD31729048
• CID: 4769555
• PubChem ID: 135393359
• Update Time: 2025-05-28

Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate
• AK00792950
• SB63955
• AKOS037649064
• CS-0160704
• Ethyl5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate
• D80634
• 2107154-64-1
• BS-16470

• MDL： MFCD31729048
• Inchi： 1S/C14H21NO2/c1-3-17-14(16)13-10(2)9-12(15-13)11-7-5-4-6-8-11/h9,11,15H,3-8H2,1-2H3
• InChI Key： LSKCGBWFFTTXHE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C=C(C2CCCCC2)N1)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.1

Additional information on Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate

Recent Advances in the Study of Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate (CAS: 2107154-64-1)

Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate (CAS: 2107154-64-1) is a pyrrole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique cyclohexyl and methyl substituents, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot cyclization reaction, achieving a yield of 85% with high enantiomeric purity. This advancement is significant as it addresses previous challenges associated with the compound's synthesis, such as low yields and complex purification processes.

In addition to synthetic improvements, researchers have investigated the biological activity of Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential utility in developing anti-inflammatory agents.

Further exploration of the compound's mechanism of action has revealed its interaction with various molecular targets. Molecular docking studies, as described in a 2023 European Journal of Medicinal Chemistry article, indicated that Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate binds to the active site of COX-2 with a binding affinity comparable to known COX-2 inhibitors. These computational findings were corroborated by subsequent in vitro assays, highlighting the compound's promise as a scaffold for further drug development.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Pharmacokinetic studies, as outlined in a recent Drug Metabolism and Disposition paper, have identified issues related to its metabolic stability and bioavailability. Researchers are currently exploring structural modifications to enhance these properties while retaining the compound's biological activity. For example, replacing the ethyl ester moiety with a more metabolically stable group has shown preliminary success in improving half-life in animal models.

In conclusion, Ethyl 5-cyclohexyl-3-methyl-1H-pyrrole-2-carboxylate (CAS: 2107154-64-1) represents a promising candidate for further investigation in drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable scaffold for developing novel therapeutic agents. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential through targeted modifications and comprehensive preclinical studies.